N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C14H11FN2O4/c15-10-1-3-11(4-2-10)16-14(18)9-21-13-7-5-12(6-8-13)17(19)20/h1-8H,9H2,(H,16,18)
• InChI Key: CLPMDBDRVIIKRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C14H11FN2O4
• Molecular Weight: 290.25 g/mol

Description

N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide, also known as FNA, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields, including medicine, agriculture, and environmental science. FNA is a member of the acetanilide class of compounds and is synthesized through a multi-step process. In

Scientific Research Applications

N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide has been studied for its potential use in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. In addition, this compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, this compound has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of certain weeds. In addition, this compound has been studied for its potential use as a pesticide, as it has been shown to be effective against certain insect pests.
In environmental science, this compound has been studied for its potential use in the detection of heavy metals in water. This compound has been shown to selectively bind to certain heavy metals, making it a potential candidate for the development of sensors for the detection of these metals.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. In addition, this compound has been shown to bind to certain receptors in the body, including the vanilloid receptor, which is involved in the perception of pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it is believed to have anti-inflammatory and analgesic properties. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro, although the mechanism of this effect is not fully understood.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide in lab experiments include its potential as a tool for studying the mechanisms of inflammation and pain, as well as its potential as a candidate for the development of new drugs for the treatment of these conditions. In addition, this compound has been shown to have potential as a herbicide and pesticide, making it a potential candidate for the development of new agricultural products.
The limitations of using this compound in lab experiments include its potential toxicity, as well as the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

For research on N-(4-fluorophenyl)-2-(4-nitrophenoxy)acetamide include further studies on its mechanism of action, as well as its potential use in the treatment of pain, inflammation, and cancer. In addition, further research is needed to fully understand its potential as a herbicide and pesticide, as well as its potential as a tool for the detection of heavy metals in water.